Cas no 1806962-43-5 (6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-methanol)

• Product Name: 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-methanol
• CAS No: 1806962-43-5
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4898010
• Update Time: 2025-07-02

6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-methanol

• Inchi： 1S/C8H8F2N2O3/c1-4-2-5(8(9)10)11-6(3-13)7(4)12(14)15/h2,8,13H,3H2,1H3
• InChI Key： WPHRMOULQDIIFS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C(CO)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9

Additional information on 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-methanol

Introduction to 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-methanol (CAS No. 1806962-43-5)

6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1806962-43-5, is a nitropyridine derivative with a unique structural configuration that makes it a promising candidate for various biological and chemical applications. The presence of both difluoromethyl and methyl substituents, along with the nitro group, contributes to its distinct reactivity and potential utility in synthesizing more complex molecules.

The compound's molecular structure, characterized by a pyridine core with functional groups strategically positioned, enables it to interact with biological targets in novel ways. This has led to its exploration in the development of new drugs targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The nitropyridine moiety is particularly noteworthy, as it has been shown to exhibit potent biological activity due to its ability to modulate enzyme function and signal transduction pathways.

In recent years, there has been a surge in research focused on nitroaromatic and nitropyridine compounds due to their versatile pharmacological properties. Studies have demonstrated that these compounds can serve as intermediates in the synthesis of bioactive molecules with high affinity for specific receptors or enzymes. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

The synthesis of 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to achieve the desired product with high yield and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required in its preparation.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting key enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can inhibit kinases and phosphodiesterases, which are critical players in cancer metabolism and progression. The ability to fine-tune the molecule's properties through structural modifications allows for the optimization of its pharmacokinetic profile and therapeutic efficacy.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-methanol and biological targets. These tools enable researchers to predict binding affinities, identify potential side effects, and design analogs with improved properties. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and bring new therapeutic agents to market more efficiently.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of nitropyridine derivatives make them suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of fluorine atoms enhances electron-withdrawing capabilities, which can be exploited to improve device performance.

The growing interest in green chemistry principles has also influenced the synthesis of 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-methanol. Researchers are increasingly adopting sustainable methodologies that minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic routes, aligning with global efforts to promote sustainable practices in chemical manufacturing.

Future research directions for this compound include exploring its role in precision medicine. By understanding how genetic variations influence individual responses to therapeutic agents containing nitropyridine moieties, personalized treatment strategies can be developed. This approach holds promise for improving patient outcomes and reducing adverse reactions associated with conventional drug regimens.

In conclusion, 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-methanol (CAS No. 1806962-43-5) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it a valuable building block for drug discovery, while its applications in materials science offer exciting opportunities for innovation. As research continues to uncover new uses for this compound, it will undoubtedly play an increasingly important role in advancing scientific knowledge and technological development.